Cas no 107818-51-9 (methyl 3-amino-5-chlorothiophene-2-carboxylate)

• Product Name: methyl 3-amino-5-chlorothiophene-2-carboxylate
• CAS No: 107818-51-9
• MF: C₆H₆ClNO₂S
• MW: 191.635339260101
• CID: 1184302
• PubChem ID: 14050402
• Update Time: 2025-07-28

methyl 3-amino-5-chlorothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-5-chlorothiophene-2-carboxylate
• 2-thiophenecarboxylic acid, 3-amino-5-chloro-, methyl ester
• LogP
• methyl 3-amino-5-chloro-2-thiophenecarboxylate
• DB-136371
• 107818-51-9
• EN300-1667092
• SCHEMBL10566679
• 3-Amino-5-chloro-2-thiophenecarboxylic acid methyl ester
• DTXSID801248033
• QOVUXEZDKNHSJE-UHFFFAOYSA-N

• Inchi： 1S/C6H6ClNO2S/c1-10-6(9)5-3(8)2-4(7)11-5/h2H,8H2,1H3
• InChI Key： QOVUXEZDKNHSJE-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)OC)S1)N

Computed Properties

• Exact Mass: 190.98088
• Monoisotopic Mass: 190.9807773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 52.32